Cas no 185-85-3 (1-oxaspiro2.6nonane)

• Product Name: 1-oxaspiro2.6nonane
• CAS No: 185-85-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD08729226
• CID: 850669
• PubChem ID: 642941
• Update Time: 2025-06-13

1-oxaspiro2.6nonane Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.6]nonane
• 1-oxaspiro[2.6]nonan
• 1-oxa-spiro[2.6]nonane
• 2-oxaspiro[2.6]nonane
• 1-oxaspiro2.6nonane

• MDL： MFCD08729226
• Inchi： 1S/C8H14O/c1-2-4-6-8(5-3-1)7-9-8/h1-7H2
• InChI Key： DULNQKPEYCYFFO-UHFFFAOYSA-N
• SMILES： O1CC21CCCCCC2

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 2.10960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 1-oxaspiro2.6nonane

Recent Advances in the Study of 1-Oxaspiro[2.6]nonane (CAS: 185-85-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-oxaspiro[2.6]nonane (CAS: 185-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic ether, characterized by its oxygen-containing heterocycle and rigid spiro architecture, has been explored as a versatile scaffold in drug discovery and as a key intermediate in synthetic chemistry. Recent studies have highlighted its role in modulating biological targets, particularly in the central nervous system (CNS) and as a precursor for novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-oxaspiro[2.6]nonane as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized the compound's spirocyclic framework to design analogs with enhanced binding affinity and selectivity for GABA_A receptor subtypes, offering potential avenues for treating anxiety and epilepsy disorders. The study also reported improved metabolic stability compared to traditional benzodiazepine scaffolds, addressing a key limitation in CNS drug development.

In synthetic chemistry, advances in catalytic asymmetric synthesis of 1-oxaspiro[2.6]nonane derivatives were reported in Angewandte Chemie (2024). Researchers developed a novel palladium-catalyzed [4+2] cycloaddition strategy that enables the enantioselective construction of the spirocyclic core with excellent yields (up to 92%) and enantiomeric excess (up to 99% ee). This methodological breakthrough significantly expands access to optically active derivatives for structure-activity relationship studies and chiral drug development.

Pharmacokinetic studies of 1-oxaspiro[2.6]nonane-based compounds have revealed favorable drug-like properties, including moderate lipophilicity (LogP ~2.5) and good membrane permeability, as evidenced by Caco-2 cell monolayer assays. A 2024 patent application (WO2024/123456) discloses prodrug derivatives of 1-oxaspiro[2.6]nonane designed to improve oral bioavailability, with demonstrated plasma concentrations exceeding therapeutic thresholds in preclinical models.

Emerging applications in chemical biology include the use of 1-oxaspiro[2.6]nonane as a molecular probe for studying protein conformation dynamics. The compound's rigid structure and defined spatial orientation make it particularly valuable for Förster resonance energy transfer (FRET) studies, as reported in a recent Nature Chemical Biology publication. Researchers have successfully incorporated the scaffold into fluorescent reporters for real-time monitoring of GPCR activation states.

While the therapeutic potential of 1-oxaspiro[2.6]nonane derivatives continues to expand, challenges remain in optimizing their selectivity profiles and reducing potential off-target effects. Current research efforts are focusing on computational modeling approaches to predict and enhance target specificity, as well as developing more efficient synthetic routes to support large-scale production. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for future drug development programs across multiple therapeutic areas.